Cas no 1353947-75-7 ((4-Dimethylamino-cyclohexylamino)-acetic acid)

• Product Name: (4-Dimethylamino-cyclohexylamino)-acetic acid
• CAS No: 1353947-75-7
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 2158372
• Update Time: 2025-07-20

(4-Dimethylamino-cyclohexylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Dimethylamino-cyclohexylamino)-acetic acid
• (1R,4R)- (4-Dimethylamino-cyclohexylamino)-acetic acid
• 2-((4-(Dimethylamino)cyclohexyl)amino)acetic acid
• AM92360
• AM101970
• (4-Dimethylaminocyclohexylamino)acetic acid
• (1R,4R)-(4-Dimethylaminocyclohexylamino)acetic acid

• Inchi： 1S/C10H20N2O2/c1-12(2)9-5-3-8(4-6-9)11-7-10(13)14/h8-9,11H,3-7H2,1-2H3,(H,13,14)
• InChI Key： IJWDHXSEMSENPO-UHFFFAOYSA-N
• SMILES： OC(CNC1CCC(CC1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: -1.2
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-Dimethylamino-cyclohexylamino)-acetic acid

Comprehensive Overview of (4-Dimethylamino-cyclohexylamino)-acetic acid (CAS No. 1353947-75-7): Properties, Applications, and Research Insights

(4-Dimethylamino-cyclohexylamino)-acetic acid (CAS No. 1353947-75-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its cyclohexylamino backbone and dimethylamino substitution, is often explored for its role in drug discovery, particularly in the development of novel therapeutic agents. Its molecular formula and precise chemical properties make it a valuable intermediate in synthetic chemistry.

One of the most frequently searched questions about (4-Dimethylamino-cyclohexylamino)-acetic acid revolves around its synthesis methods and purity standards. Researchers and industry professionals often seek information on optimized synthetic pathways to achieve high yields and minimal impurities. The compound’s solubility in various solvents, such as water, ethanol, and dimethyl sulfoxide (DMSO), is another critical parameter for experimental design, especially in formulation development.

In the context of current trends, (4-Dimethylamino-cyclohexylamino)-acetic acid aligns with the growing demand for bioactive small molecules in precision medicine. Its potential as a ligand or modulator in targeted therapies is under investigation, particularly in oncology and neurology. For instance, its structural resemblance to known enzyme inhibitors has prompted studies into its efficacy in modulating specific biochemical pathways.

The compound’s stability under varying pH conditions is another area of interest, as it impacts its storage and handling protocols. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize (4-Dimethylamino-cyclohexylamino)-acetic acid, ensuring compliance with regulatory standards for research and industrial use. Additionally, its thermal degradation profile is often analyzed to determine optimal storage temperatures.

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Another hot topic is the compound’s potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes for (4-Dimethylamino-cyclohexylamino)-acetic acid, such as catalytic methods or solvent-free reactions, to reduce environmental impact. This aligns with broader industry shifts toward sustainable practices in chemical manufacturing.

In summary, (4-Dimethylamino-cyclohexylamino)-acetic acid (CAS No. 1353947-75-7) is a versatile compound with promising applications in drug development and biochemical research. Its structural versatility, combined with ongoing advancements in synthetic and analytical techniques, positions it as a key player in the future of pharmaceutical innovation. As interest grows, so does the need for detailed, reliable data to support its safe and effective use across diverse scientific disciplines.